1-(1-Naphthyl)-1-propyne

• CAS RN: 32137-38-5
• Molecular Formula: C13H10
• Molecular Weight: 166.22 g/mol
• IUPAC Name: 1-prop-1-ynylnaphthalene
• InChI: InChI=1S/C13H10/c1-2-6-11-8-5-9-12-7-3-4-10-13(11)12/h3-5,7-10H,1H3
• InChI Key: UDTQIPUBLBNEGQ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC1=CC=CC2=CC=CC=C21

Description

1-(1-Naphthyl)-1-propyne is a useful research compound. Its molecular formula is C13H10 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(1-Naphthyl)-1-propyne was prepared by literature procedures (H. Kouzai, et al, Bull. Chem. Soc. Jpn., (1995), 398.). The 1-(1-naphthyl)-1-propyne (10.8 g, 0.065 mol) was dissolved in THF, Lindlar's catalyst was added, and the solution was placed under a hydrogen atmosphere. After the reduction was complete, the solvent was removed and replaced with ether. The ether solution was filtered though a plug of silica, and the solvent removed to give the (Z)-1-(1-naphthyl)-propene (11.01 g, 0.65 mol). NMR (CDCl3) 8.1-7.7 (3H, m), 7.6-7.3 (4H, m), 7.0-6.8 (1H, m), 6.2-5.9 (1H, m), 1.8-1.7 (3H, dd).